Cas no 46190-45-8 (Methyl 4-(2-hydroxyethyl)benzoate)

• Product Name: Methyl 4-(2-hydroxyethyl)benzoate
• CAS No: 46190-45-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD24447574
• CID: 2689775
• PubChem ID: 14078904
• Update Time: 2025-05-19

Methyl 4-(2-hydroxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-hydroxyethyl)benzoate
• Methyl 4-(2-hydroxyethyl)benzoate

• MDL： MFCD24447574
• Inchi： 1S/C10H12O3/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5,11H,6-7H2,1H3
• InChI Key： KIDZPYBADRFBHD-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(2-hydroxyethyl)benzoate

Methyl 4-(2-hydroxyethyl)benzoate (CAS No. 46190-45-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-(2-hydroxyethyl)benzoate, identified by the chemical compound code CAS No. 46190-45-8, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its ester functional group and hydroxyl-substituted ethyl chain, has garnered attention due to its versatile applications in various scientific domains. The structural uniqueness of Methyl 4-(2-hydroxyethyl)benzoate positions it as a valuable candidate for further exploration, particularly in the development of novel therapeutic agents and functional materials.

The chemical structure of Methyl 4-(2-hydroxyethyl)benzoate consists of a benzoate core linked to a 2-hydroxyethyl moiety. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are crucial for its utilization in synthetic chemistry and drug design. The presence of both hydrophobic and hydrophilic regions in its molecular framework makes it an intriguing compound for formulating drug delivery systems and bioactive materials.

In recent years, Methyl 4-(2-hydroxyethyl)benzoate has been extensively studied for its potential applications in pharmaceutical research. One of the most notable areas of interest is its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of Methyl 4-(2-hydroxyethyl)benzoate have been explored as candidates for anti-inflammatory and analgesic agents, demonstrating promising results in preclinical studies.

The compound's ability to undergo various chemical transformations has also made it a valuable tool in synthetic organic chemistry. Its ester group can be readily modified through hydrolysis, transesterification, or coupling reactions, enabling the creation of a diverse array of molecular architectures. These modifications have been instrumental in designing molecules with tailored biological activities, such as antioxidants and antimicrobial agents.

Moreover, Methyl 4-(2-hydroxyethyl)benzoate has found applications beyond pharmaceuticals. In material science, its unique properties make it suitable for developing functional polymers and coatings. The hydroxyl ethyl side chain enhances adhesion and compatibility with various substrates, while the benzoate core contributes to thermal stability and mechanical strength. Such characteristics have been exploited in creating advanced materials for industrial applications.

Recent advancements in computational chemistry have further illuminated the potential of Methyl 4-(2-hydroxyethyl)benzoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict the binding affinities and metabolic pathways of derivatives, accelerating the discovery process.

The synthesis of Methyl 4-(2-hydroxyethyl)benzoate itself is another area of active research. Efficient synthetic routes have been developed to produce this compound on an industrial scale, ensuring availability for various applications. Catalytic processes have been particularly effective in optimizing yield and purity, aligning with green chemistry principles.

In conclusion, Methyl 4-(2-hydroxyethyl)benzoate (CAS No. 46190-45-8) stands out as a multifaceted compound with significant implications in chemical and pharmaceutical research. Its structural versatility, coupled with its reactivity and functional properties, makes it a cornerstone in the development of new drugs and advanced materials. As research continues to uncover novel applications, the importance of this compound is set to grow further.